3-Ethyl 6-methyl 4-(4-hydroxy-3,5-dimethoxyphenyl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate

• IUPAC Name: 3-O-ethyl 6-O-methyl 4-(4-hydroxy-3,5-dimethoxyphenyl)-2,7-dimethyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3,6-dicarboxylate
• InChI: InChI=1S/C24H29NO8/c1-7-33-24(29)18-12(3)25-14-8-11(2)17(23(28)32-6)22(27)20(14)19(18)13-9-15(30-4)21(26)16(10-13)31-5/h9-11,17,19,25-26H,7-8H2,1-6H3
• InChI Key: JZPWITJZINYWPP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC2=C(C1C3=CC(=C(C(=C3)OC)O)OC)C(=O)C(C(C2)C)C(=O)OC)C
• Molecular Formula: C24H29NO8
• Molecular Weight: 459.5 g/mol

Description

3-Ethyl 6-methyl 4-(4-hydroxy-3,5-dimethoxyphenyl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate is a complex organic compound with a unique structure. It belongs to the class of quinoline derivatives, which are known for their diverse biological activities and applications in various fields such as medicinal chemistry, pharmacology, and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Ethyl 6-methyl 4-(4-hydroxy-3,5-dimethoxyphenyl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate typically involves multi-step organic reactions. The starting materials often include substituted anilines, aldehydes, and esters. The key steps in the synthesis may involve:

Condensation Reactions: Formation of the quinoline core through condensation of aniline derivatives with aldehydes.

Cyclization: Intramolecular cyclization to form the hexahydroquinoline ring system.

Functional Group Modifications: Introduction of the ethyl, methyl, hydroxy, and methoxy groups through various substitution reactions.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to enhance yield and purity. This can include the use of catalysts, controlled reaction conditions (temperature, pressure, pH), and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

3-Ethyl 6-methyl 4-(4-hydroxy-3,5-dimethoxyphenyl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate can undergo various chemical reactions, including:

Oxidation: Conversion of hydroxy groups to carbonyl groups using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction of carbonyl groups to alcohols using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Electrophilic or nucleophilic substitution reactions to introduce or modify functional groups.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Catalysts: Acid or base catalysts for condensation and cyclization reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinoline derivatives with carbonyl functionalities, while reduction may produce alcohol derivatives.

Scientific Research Applications

3-Ethyl 6-methyl 4-(4-hydroxy-3,5-dimethoxyphenyl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate has several scientific research applications:

Medicinal Chemistry: Potential use as a lead compound for developing new drugs due to its unique structure and biological activity.

Pharmacology: Investigation of its effects on various biological targets, including enzymes and receptors.

Materials Science: Use in the development of novel materials with specific properties, such as fluorescence or conductivity.

Biological Studies: Exploration of its interactions with biomolecules and potential therapeutic effects.

Mechanism of Action

The mechanism of action of 3-Ethyl 6-methyl 4-(4-hydroxy-3,5-dimethoxyphenyl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate involves its interaction with molecular targets such as enzymes, receptors, and nucleic acids. The specific pathways and targets depend on the biological context and the functional groups present in the compound. For example, the hydroxy and methoxy groups may facilitate binding to specific enzymes or receptors, leading to modulation of their activity.

Comparison with Similar Compounds

Similar Compounds

Quinoline Derivatives: Compounds with similar quinoline core structures, such as chloroquine and quinine.

Phenolic Compounds: Compounds with hydroxy and methoxy groups, such as flavonoids and phenolic acids.

Uniqueness

3-Ethyl 6-methyl 4-(4-hydroxy-3,5-dimethoxyphenyl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate is unique due to its specific combination of functional groups and structural features